Cas no 1260853-96-0 (2-(azetidin-3-yl)-4-bromophenol)

2-(Azetidin-3-yl)-4-bromophenol is a brominated phenolic compound featuring an azetidine ring, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both a phenolic hydroxyl group and a bromine substituent offers distinct reactivity for selective functionalization, making it valuable for cross-coupling reactions and derivatization. The azetidine moiety contributes to its potential as a scaffold in medicinal chemistry, particularly for targeting bioactive molecules. Its structural features enable applications in the development of novel ligands, inhibitors, or bioactive compounds. The compound is characterized by moderate stability and compatibility with standard synthetic protocols, facilitating its use in diverse chemical transformations.
2-(azetidin-3-yl)-4-bromophenol structure
1260853-96-0 structure
Product Name:2-(azetidin-3-yl)-4-bromophenol
CAS No:1260853-96-0
MF:C9H10BrNO
MW:228.08580160141
CID:6011422
PubChem ID:129953067
Update Time:2025-09-27

2-(azetidin-3-yl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

    • 2-(azetidin-3-yl)-4-bromophenol
    • 1260853-96-0
    • EN300-1910706
    • Inchi: 1S/C9H10BrNO/c10-7-1-2-9(12)8(3-7)6-4-11-5-6/h1-3,6,11-12H,4-5H2
    • InChI Key: HMPPSKDIATXBAV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)C1CNC1)O

Computed Properties

  • Exact Mass: 226.99458g/mol
  • Monoisotopic Mass: 226.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.3Ų

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Additional information on 2-(azetidin-3-yl)-4-bromophenol

Recent Advances in the Study of 2-(azetidin-3-yl)-4-bromophenol (CAS: 1260853-96-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(azetidin-3-yl)-4-bromophenol (CAS: 1260853-96-0) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the significance of the azetidine ring in medicinal chemistry, particularly for its role in enhancing metabolic stability and bioavailability. The incorporation of a bromophenol moiety further augments the compound's reactivity, making it a versatile intermediate for the development of novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(azetidin-3-yl)-4-bromophenol exhibits potent inhibitory activity against several kinase targets implicated in cancer and inflammatory diseases.

One of the key breakthroughs in the study of this compound involves its application in targeted protein degradation. Researchers have successfully utilized 2-(azetidin-3-yl)-4-bromophenol as a warhead in proteolysis-targeting chimeras (PROTACs), leveraging its ability to form covalent bonds with specific amino acid residues. This approach has shown remarkable efficacy in degrading previously undruggable targets, opening new avenues for the treatment of complex diseases.

In addition to its therapeutic potential, recent investigations have explored the compound's utility in chemical biology tools. Its bromophenol group serves as an effective handle for bioconjugation, enabling the development of activity-based probes for studying enzyme function and protein-protein interactions. A 2024 Nature Chemical Biology paper reported the use of 2-(azetidin-3-yl)-4-bromophenol derivatives in mapping the interactome of GPCRs, providing unprecedented insights into receptor signaling networks.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 2-(azetidin-3-yl)-4-bromophenol derivatives. Current research efforts are focused on structural modifications to improve solubility and reduce off-target effects while maintaining the compound's potent biological activity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

The growing body of research on 2-(azetidin-3-yl)-4-bromophenol underscores its importance as both a therapeutic agent and a chemical tool. As our understanding of its mechanisms of action deepens, this compound is poised to make significant contributions to drug discovery and chemical biology in the coming years. Future studies will likely explore its applications in emerging areas such as targeted protein stabilization and RNA-targeted therapeutics.

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